Cas no 184157-09-3 (6,6,6-trifluoro-5-oxohexanoic acid)

• Product Name: 6,6,6-trifluoro-5-oxohexanoic acid
• CAS No: 184157-09-3
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• CID: 877672
• PubChem ID: 10797556
• Update Time: 2025-04-19

6,6,6-trifluoro-5-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6,6,6-trifluoro-5-oxohexanoic acid
• 5-Oxo-6,6,6-trifluorohexanoic acid
• Hexanoic acid, 6,6,6-trifluoro-5-oxo-
• MFCD01320174
• G73756
• 6,6,6-trifluoro-5-oxo-hexanoic Acid
• 184157-09-3
• 5-OXO-6,6,6-TRIFLUOROHEXANOICACID
• AKOS006277892
• SCHEMBL23896902
• LJXIOTVBBDEEJR-UHFFFAOYSA-N
• DTXSID60444986

• MDL： MFCD01320174
• Inchi： 1S/C6H7F3O3/c7-6(8,9)4(10)2-1-3-5(11)12/h1-3H2,(H,11,12)
• InChI Key： LJXIOTVBBDEEJR-UHFFFAOYSA-N
• SMILES： FC(C(CCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 184.03500
• Monoisotopic Mass: 184.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.37270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids